Cas no 1259609-19-2 ((1R)-1-2-(1H-pyrazol-1-yl)phenylethan-1-amine)

(1R)-1-2-(1H-pyrazol-1-yl)phenylethan-1-amine structure
1259609-19-2 structure
Product Name:(1R)-1-2-(1H-pyrazol-1-yl)phenylethan-1-amine
CAS No:1259609-19-2
MF:C11H13N3
MW:187.241021871567
CID:5788075
PubChem ID:28063977
Update Time:2023-12-26

(1R)-1-2-(1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1259609-19-2
    • EN300-1835094
    • (1r)-1-[2-(1h-pyrazol-1-yl)phenyl]ethan-1-amine
    • AKOS017365375
    • (R)-1-(2-(1H-pyrazol-1-yl)phenyl)ethan-1-amine
    • (1R)-1-2-(1H-pyrazol-1-yl)phenylethan-1-amine
    • Inchi: 1S/C11H13N3/c1-9(12)10-5-2-3-6-11(10)14-8-4-7-13-14/h2-9H,12H2,1H3/t9-/m1/s1
    • InChI Key: ZMQFFVHJPHXLGZ-SECBINFHSA-N
    • SMILES: N1(C=CC=N1)C1C=CC=CC=1[C@@H](C)N

Computed Properties

  • Exact Mass: 187.110947427g/mol
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.8Ų

(1R)-1-2-(1H-pyrazol-1-yl)phenylethan-1-amine Pricemore >>

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